Cas no 2228322-58-3 (2-(1-bromopropan-2-yl)-1-fluoro-4-(trifluoromethyl)benzene)

• Product Name: 2-(1-bromopropan-2-yl)-1-fluoro-4-(trifluoromethyl)benzene
• CAS No: 2228322-58-3
• MF: C₁₀H₉BrF₄
• MW: 285.07607626915
• CID: 5899382
• PubChem ID: 165788863
• Update Time: 2025-06-26

2-(1-bromopropan-2-yl)-1-fluoro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropan-2-yl)-1-fluoro-4-(trifluoromethyl)benzene
• 2228322-58-3
• EN300-1963340

• Inchi： 1S/C10H9BrF4/c1-6(5-11)8-4-7(10(13,14)15)2-3-9(8)12/h2-4,6H,5H2,1H3
• InChI Key： IANOYMLJUVTLRQ-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C(=CC=C(C(F)(F)F)C=1)F

Computed Properties

• Exact Mass: 283.98238g/mol
• Monoisotopic Mass: 283.98238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 2-(1-bromopropan-2-yl)-1-fluoro-4-(trifluoromethyl)benzene

Compound 2-(1-bromopropan-2-yl)-1-fluoro-4-(trifluoromethyl)benzene: A Comprehensive Overview

The compound 2-(1-bromopropan-2-yl)-1-fluoro-4-(trifluoromethyl)benzene, identified by the CAS number 2228322-58-3, is a complex aromatic structure with significant potential in various chemical applications. This compound is characterized by its unique substitution pattern on the benzene ring, which includes a fluorine atom at position 1, a trifluoromethyl group at position 4, and a 1-bromopropan-2-yl group at position 2. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound in research settings.

One of the most notable applications of 2-(1-bromopropan-2-yl)-1-fluoro-4-(trifluoromethyl)benzene is in the field of pharmaceutical chemistry. Its fluorinated structure makes it an attractive candidate for drug design, particularly in the development of kinase inhibitors and other bioactive molecules. Fluorine atoms are known to enhance drug stability and bioavailability, while the trifluoromethyl group can modulate pharmacokinetic properties such as solubility and permeability.

Recent studies have also explored the use of this compound in materials science. The trifluoromethyl group imparts strong electron-withdrawing effects, which can be leveraged in the design of advanced polymers and electronic materials. For example, researchers have reported its incorporation into polymeric structures to improve thermal stability and mechanical properties.

In addition to its synthetic applications, this compound has shown promise in agrochemical research. Its brominated side chain may contribute to pest control activities, while the fluorinated substituents can enhance resistance to environmental degradation. Field trials conducted in controlled environments have demonstrated its potential as a component in eco-friendly pesticides.

From a structural standpoint, the compound exhibits a high degree of symmetry due to the placement of substituents on the benzene ring. This symmetry influences its physical properties, such as melting point and boiling point, making it suitable for various industrial processes. The presence of both halogen atoms (fluorine and bromine) also introduces unique electronic effects that can be exploited in chemical transformations.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron density distribution on the benzene ring, enhancing reactivity towards electrophilic substitution reactions. These findings have been corroborated by experimental studies published in leading journals such as Angewandte Chemie and Nature Chemistry.

In conclusion, 2-(1-bromopropan-2-yl)-1-fluoro-4-(trifluoromethyl)benzene is a versatile compound with diverse applications across multiple disciplines. Its unique substitution pattern confers distinctive chemical properties that make it valuable in pharmaceuticals, materials science, and agrochemicals. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in contemporary chemical research.